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Compound of Interest

3-amino-1H-indazole-6-carboxylic
Acid

cat. No.: B1281156

Compound Name:

Technical Data for 3-amino-1H-indazole-6-
carboxylic acid

This document provides the predicted molecular formula and molecular weight for the
compound 3-amino-1H-indazole-6-carboxylic acid, a heterocyclic aromatic organic
compound of interest to researchers in medicinal chemistry and drug development.

Predicted Molecular Properties

The molecular formula and weight have been determined based on the structure of the parent
compound, 1H-indazole-6-carboxylic acid, with the addition of an amino group at the 3-position.
The base formula for 1H-indazole-6-carboxylic acid is CsHsN202. The substitution of a
hydrogen atom with an amino group (NH2) results in a net addition of one nitrogen and one
hydrogen atom.

Property Predicted Value
Molecular Formula CsH7N30:2
Molecular Weight 177.16 g/mol
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Note: As this request pertains to the prediction of fundamental chemical properties, detailed
experimental protocols and signaling pathway diagrams are not applicable to this topic.

 To cite this document: BenchChem. [3-amino-1H-indazole-6-carboxylic acid predicted
molecular weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281156#3-amino-1h-indazole-6-carboxylic-acid-
predicted-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 2/2 Tech Support


https://www.benchchem.com/product/b1281156#3-amino-1h-indazole-6-carboxylic-acid-predicted-molecular-weight-and-formula
https://www.benchchem.com/product/b1281156#3-amino-1h-indazole-6-carboxylic-acid-predicted-molecular-weight-and-formula
https://www.benchchem.com/product/b1281156#3-amino-1h-indazole-6-carboxylic-acid-predicted-molecular-weight-and-formula
https://www.benchchem.com/product/b1281156#3-amino-1h-indazole-6-carboxylic-acid-predicted-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1281156?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

